Cas no 112805-75-1 (Propane-1,1,3,3-d4,1,2-dibromo-3-chloro- (9CI))
112805-75-1 structure
Product Name:Propane-1,1,3,3-d4,1,2-dibromo-3-chloro- (9CI)
CAS No:112805-75-1
MF:C3H5Br2Cl
MW:240.357445478439
CID:228111
PubChem ID:188693
Update Time:2025-04-19
Propane-1,1,3,3-d4,1,2-dibromo-3-chloro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propane-1,1,3,3-d4,1,2-dibromo-3-chloro- (9CI)
- 1,2-dibromo-3-chloro-1,1,3,3-tetradeuteriopropane
- DTXSID30920904
- 112805-75-1
- 1,2-Dibromo-3-chloro(1,1,3,3-~2~H_4_)propane
- Propane-1,1,3,3-d4, 1,2-dibromo-3-chloro-
-
- Inchi: 1S/C3H5Br2Cl/c4-1-3(5)2-6/h3H,1-2H2/i1D2,2D2
- InChI Key: WBEJYOJJBDISQU-LNLMKGTHSA-N
- SMILES: BrC(C([2H])([2H])Cl)C([2H])([2H])Br
Computed Properties
- Exact Mass: 241.89481
- Monoisotopic Mass: 237.86976g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 32
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Propane-1,1,3,3-d4,1,2-dibromo-3-chloro- (9CI) Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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